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Compound of Interest

Compound Name: cis-1-Ethyl-2-Methylcyclopentane

Cat. No.: B13779416

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-1-Ethyl-2-Methylcyclopentane is a cyclic alkane with the molecular formula C8H16.[1] As
a substituted cyclopentane, its stereochemistry plays a crucial role in its physical
characteristics. This technical guide provides a comprehensive overview of the core physical
properties of the cis isomer, presenting quantitative data in a structured format, detailing
experimental methodologies for property determination, and illustrating the general workflow for
such characterization. This information is critical for its application as a chemical intermediate
and solvent in various industrial and research settings.[1]

Quantitative Physical Properties

The physical properties of cis-1-Ethyl-2-Methylcyclopentane have been reported across
various sources. The following table summarizes these key quantitative data points for easy
reference and comparison. It is important to note the minor variations in reported values, which
can arise from differences in experimental conditions and measurement precision.
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Physical Property Value Source(s)

Molecular Formula C8H16 [1112][3]

Molecular Weight 112.21 g/mol [1]12]

CAS Number 930-89-2 [1][2][3]

Melting Point -105.95 °C to -106 °C [1112114]

Bailing Point 124.1 °C t0 127.95 °C (at 760 I
mmHg)

Density 0.767 to 0.785 g/cm3 [21[31[41[5]

Refractive Index

1.420t0 1.429

[1112][41[5]

Flash Point

13.5°C

[1](21[3]

Vapor Pressure

15.6 mmHg at 25 °C

[1]3]

Experimental Protocols for Physical Property
Determination

The following sections detail the standard experimental methodologies for determining the key
physical properties of liquid organic compounds like cis-1-Ethyl-2-Methylcyclopentane.

Boiling Point Determination (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and efficient method for determining the boiling point of a small liquid
sample is the capillary method.

Methodology:

o A small amount of the liquid sample (cis-1-Ethyl-2-Methylcyclopentane) is placed in a
small-diameter test tube or a fusion tube.

» Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.
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e The test tube is attached to a thermometer and heated in a controlled manner, often using a
Thiele tube with heating oil or an aluminum block heater to ensure uniform heat distribution.

e As the temperature rises, the air trapped in the capillary tube expands and escapes. When
the boiling point of the liquid is reached, the vapor of the substance fills the capillary tube.

e The temperature is noted when a rapid and continuous stream of bubbles emerges from the
open end of the capillary tube. This indicates that the vapor pressure of the liquid has
overcome the atmospheric pressure.

e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The temperature at which the liquid begins to enter the capillary tube is recorded as the
boiling point.

Melting Point Determination

For compounds that are solid at room temperature, the melting point is a crucial indicator of
purity. While cis-1-Ethyl-2-Methylcyclopentane is a liquid at standard conditions, its melting
point is determined at very low temperatures. The general principle involves cooling the
substance until it solidifies and then gently heating it to observe the melting range.

Methodology:
o A small, solidified sample of the compound is introduced into a capillary tube.

o The capillary tube is placed in a melting point apparatus, which typically consists of a heated
metal block or an oil bath and a thermometer or a digital temperature sensor.

e The sample is heated slowly and at a constant rate.

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

o The temperature at which the entire solid sample has turned into a clear liquid is recorded as
the end of the melting range. For a pure compound, this range is typically narrow.
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Density Determination

Density is the mass per unit volume of a substance. For a liquid like cis-1-Ethyl-2-
Methylcyclopentane, this can be determined with basic laboratory equipment.

Methodology:

An empty, dry graduated cylinder or pycnometer is weighed using an analytical balance to
determine its mass.

e A known volume of the liquid is carefully transferred into the graduated cylinder or
pycnometer. The volume is read from the bottom of the meniscus.

e The graduated cylinder or pycnometer containing the liquid is then reweighed.

e The mass of the liquid is calculated by subtracting the mass of the empty container from the
combined mass of the container and the liquid.

e The density is then calculated by dividing the mass of the liquid by its volume (Density =
Mass / Volume). For higher accuracy, this procedure should be repeated multiple times, and
the average value should be taken.

Refractive Index Determination

The refractive index of a liquid is a dimensionless number that describes how light propagates
through that substance. It is a characteristic property and can be used to identify a substance
and assess its purity.

Methodology:

e An Abbe refractometer is a common instrument used for this measurement. The instrument
is first calibrated using a standard liquid with a known refractive index, often distilled water.

o Afew drops of the liquid sample (cis-1-Ethyl-2-Methylcyclopentane) are placed on the
prism of the refractometer.

e The prism is closed, and light is passed through the sample.
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¢ The user looks through the eyepiece and adjusts the controls until the boundary line
between the light and dark regions is sharp and centered in the crosshairs.

¢ The refractive index is then read directly from the instrument's scale.

e The measurement is typically performed at a standard temperature, such as 20°C, as the
refractive index is temperature-dependent.

Mandatory Visualization

The following diagram illustrates a generalized workflow for the experimental determination of
the physical properties of a liquid organic compound such as cis-1-Ethyl-2-
Methylcyclopentane.

Workflow for Physical Property Determination

Start: Obtain Sample of

cis-1-Ethyl-2-Methylcyclopentane

Refractive Index Measurement
(Refractometry)

Boiling Point Determination
(Capillary Method)

Melting Point Determination
(Low Temperature)

Density Measurement
(Gravimetric Method)

Data Analysis and Comparison
with Literature Values

Generate Technical Report

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b13779416?utm_src=pdf-body
https://www.benchchem.com/product/b13779416?utm_src=pdf-body
https://www.benchchem.com/product/b13779416?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13779416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Caption: Workflow for the determination of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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